Cas no 344423-27-4 (Macrourone C)

Macrourone C structure
Macrourone C structure
Product Name:Macrourone C
CAS No:344423-27-4
MF:C30H36O6
MW:492.603249549866
CID:6768029
Update Time:2024-03-03

Macrourone C Chemical and Physical Properties

Names and Identifiers

    • 5,7,2',4'-Tetrahydroxy-8-prenyl-6-geranylflavanone
    • Macrourone C
    • Inchi: 1S/C30H36O6/c1-17(2)7-6-8-19(5)10-13-22-28(34)23(12-9-18(3)4)30-27(29(22)35)25(33)16-26(36-30)21-14-11-20(31)15-24(21)32/h7,9-11,14-15,26,31-32,34-35H,6,8,12-13,16H2,1-5H3/b19-10+/t26-/m0/s1
    • InChI Key: MSLVKOCWDVHASC-XBPZWBIKSA-N
    • SMILES: C1(C(C/C=C(\C)/C)=C2O[C@H](C3C=CC(O)=CC=3O)CC(C2=C(O)C=1C/C=C(/CC/C=C(\C)/C)\C)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • XLogP3: 5.777

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